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Onvansertib +
FOLFIRI +
Bevacizumab

2L KRAS-mut

mCRC,
bevacizumab-
naïve (n=13)

Phase

II

76.9% 11.7
months
(for all

patients)

14.9 months [1] [2]

Onvansertib +
FOLFIRI +
Bevacizumab

2L KRAS-mut

mCRC, all
patients (n=53)

Phase

II

26.4% 11.7
months

8.4 months [1] [2]

Onvansertib +
FOLFIRI +
Bevacizumab

2L KRAS-mut
mCRC, prior
bevacizumab
(n=40)

Phase
II

10.0% Not
Reported

6.6 months [1] [2]

Historical
Benchmark:
FOLFIRI +
Bevacizumab

2L mCRC Phase
III

(TML)

5.4% (in
control

arm)

Data not
specific to

KRAS

5.7 months (in
control arm)

[3]
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Key Experimental Details

For a clear understanding of the data, here are the methodologies from the key clinical trials cited.

Phase II Trial of Onvansertib in Second-Line KRAS-mut mCRC

ClinicalTrials.gov Identifier: NCT03829410 [1]

Study Design: Multicenter, open-label, single-arm Phase II trial.
Patient Population: 53 patients with KRAS-mutated mCRC who had prior oxaliplatin-based therapy.

A key post-hoc analysis split patients by prior bevacizumab exposure [1] [2].
Intervention: Onvansertib (15 mg/m² orally, days 1-5 & 15-19 of a 28-day cycle) in combination with

FOLFIRI/Bevacizumab (standard doses, days 1 & 15) until disease progression or unacceptable
toxicity [1] [2].

Primary Endpoint: Investigator-assessed Objective Response Rate (ORR) per RECIST v1.1 [2].
Key Secondary Endpoints: Duration of Response (DOR), Progression-Free Survival (PFS), safety,

and circulating tumor DNA (ctDNA) dynamics [1].

Historical Control Data (FOLFIRI + Bevacizumab)

The benchmark for second-line FOLFIRI with bevacizumab is derived from the Phase III TML study, which

investigated continuing bevacizumab after first-line progression. The control arm in that study (which

received FOLFIRI + bevacizumab) reported an ORR of 5.4% and a median PFS of 5.7 months, providing a

reference for the standard of care efficacy without onvansertib [3].

Mechanism of Action and Rationale for Combination

The following diagram illustrates the proposed mechanism by which onvansertib enhances the efficacy of

chemotherapy, based on translational findings from the trials.

The diagram and data together support that the combination of onvansertib with FOLFIRI/bevacizumab

represents a promising therapeutic strategy, particularly for bevacizumab-naïve patients.

Interpretation and Future Directions
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Significance of DOR: The median DOR of 11.7 months for the onvansertib combination in the

second-line setting is notably strong. When combined with the high ORR of 76.9% in bevacizumab-
naïve patients, it indicates this regimen can induce deep and sustained tumor regressions in a

population with a high unmet need [1] [2].
Impact of Prior Bevacizumab: The stark efficacy difference based on prior bevacizumab exposure

is a critical finding. Translational studies suggest that prior bevacizumab may induce resistance
mechanisms, such as hypoxia pathway activation, which onvansertib may help overcome in naïve

patients [1].
Shift to First-Line Setting: These compelling second-line results, especially in bevacizumab-naïve

patients, have driven the investigation of onvansertib into the first-line setting. Ongoing randomized
Phase II trials (CRDF-004, NCT06106308) are evaluating FOLFOX/FOLFIRI + bevacizumab with or

without onvansertib. Early data shows a confirmed ORR of 49% with the 30mg onvansertib dose
versus 30% with standard of care alone, further supporting its promising profile [4] [5].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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